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Compound Focus: Cholesteryl hemisuccinate

CAS No.: 1510-21-0

Cat. No.: S571137

Solubility Data

The table below summarizes the solubility of chelesteryl hemisuccinate in DMSO and ethanol as reported

by commercial suppliers and chemical databases.

Solvent Solubility Conditions & Notes

DMSO ~8.33 mg/mL (~17.11 Ultrasonic and warming to 60°C [1]. Hygroscopic DMSO may
mM) [1] impact solubility [1].
~6 mg/mL [2] Ultrasonic required [2].

~10 mg/mL (20.55 mM) Ultrasonic required [3].
[3]

Ethanol ~25 mg/mL (51.36 mM) Ultrasonic recommended [1].
[1] [3]

~15 mg/mL [2] Ultrasonic required [2].

~22.5 mg/mL (46.2 mM)  Sonication is recommended [4].
[4]
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Experimental Preparation Guide

Based on the solubility data, here are detailed methodologies for preparing stock solutions.

Preparation in DMSO

For a 10 mg/mL stock solution in DMSO, the general protocol is:

Weigh 10 mg of cholesteryl hemisuccinate.
Add 1 mL of pure, anhydrous DMSO.
Sonicate the mixture.

Warm gently to 60°C to aid dissolution [1].

Important Note: DMSO is hygroscopic (absorbs moisture from the air), which can affect the solubility and
stability of the solution over time. Using newly opened DMSO is recommended for preparing stock solutions

[1].

Preparation in Ethanol

For a 25 mg/mL stock solution in ethanol, the general protocol is:

e Weigh 25 mg of cholesteryl hemisuccinate.
e Add 1 mL of anhydrous ethanol.
¢ Sonicate the mixture until the solid is fully dissolved [1] [4].

Key Research Applications & Handling

Cholesteryl hemisuccinate is not just a solvent consideration; it has specific biological activities and uses in

research.

e Primary Research Applications:

o Hepatoprotective Agent: It inhibits acetaminophen (AAP)-induced hepatotoxicity, preventing
hepatic apoptosis and necrosis [1] [4] [3].
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o Anticancer Activity: It inhibits DNA polymerase and DNA topoisomerase, thereby disrupting
DNA replication and repair to inhibit tumor growth [1] [4].
o Membrane & Formulation Studies: It is a highly soluble cholesterol analog often used to

stabilize liposomes and create pH-sensitive drug delivery systems due to its amphiphilic
properties [4] [5] [6].

e Storage Information:

o Powder: Store at -20°C for long-term stability (typically 2-3 years) [1] [2] [4].
o Stock Solutions: Store at -80°C for up to 6 months, or at -20°C for 1 month. Avoid repeated
freeze-thaw cycles [1] [2].

The following diagram illustrates the core experimental workflow for using cholesteryl hemisuccinate in a

research setting, from preparation to its key mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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